Cas no 16840-49-6 (1H-Isoindolium,2,3-dihydro-2-methyl-2-phenyl-, iodide (1:1))
16840-49-6 structure
Product Name:1H-Isoindolium,2,3-dihydro-2-methyl-2-phenyl-, iodide (1:1)
CAS No:16840-49-6
MF:C15H16IN
MW:337.198716163635
CID:148873
PubChem ID:28105
Update Time:2025-04-19
1H-Isoindolium,2,3-dihydro-2-methyl-2-phenyl-, iodide (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 1H-Isoindolium,2,3-dihydro-2-methyl-2-phenyl-, iodide (1:1)
- 2-methyl-2-phenyl-1,3-dihydroisoindol-2-ium,iodide
- 2-Methyl-2-phenylisoindolinium iodide
- 2-methyl-2-phenyl-isoindolinium, iodide
- 2-Methyl-2-phenyl-isoindolinium, Jodid
- AC1L1EMM
- ISOINDOLINIUM, 2-METHYL-2-PHENYL-, IODIDE
- LS-84729
- 2-Methyl-2-phenylisoindolin-2-ium iodide
- 2-methyl-2-phenyl-1,3-dihydroisoindol-2-ium;iodide
- 16840-49-6
- 2-Methyl-2-phenyl-2,3-dihydro-1H-isoindol-2-ium iodide
- AKOS024332764
- DTXSID80937486
- 654-282-0
-
- Inchi: 1S/C15H16N.HI/c1-16(15-9-3-2-4-10-15)11-13-7-5-6-8-14(13)12-16;/h2-10H,11-12H2,1H3;1H/q+1;/p-1
- InChI Key: UAQIEBKYFPGMNS-UHFFFAOYSA-M
- SMILES: [I-].[N+]1(C)(C2C=CC=CC=2)CC2C=CC=CC=2C1
Computed Properties
- Exact Mass: 320.9071
- Monoisotopic Mass: 337.032743
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 228
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0
Experimental Properties
- PSA: 0
1H-Isoindolium,2,3-dihydro-2-methyl-2-phenyl-, iodide (1:1) Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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